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Compound of Interest

Compound Name: Cy3.5 maleimide

Cat. No.: B12367600

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of Cy3.5 maleimide, a thiol-reactive

fluorescent dye, in biomedical research. From fundamental properties to detailed experimental

protocols and advanced applications, this document serves as a comprehensive resource for

professionals leveraging fluorescent technologies in their scientific pursuits.

Core Principles of Cy3.5 Maleimide in Biomolecular
Labeling
Cy3.5 maleimide is a member of the cyanine dye family, engineered for the specific

fluorescent labeling of biomolecules. Its primary application lies in its ability to form stable

covalent bonds with free sulfhydryl groups, which are predominantly found in the cysteine

residues of proteins and peptides, as well as in thiolated oligonucleotides.[1][2] This high

specificity makes it an invaluable tool for researchers seeking to tag and visualize target

molecules with high precision.

The maleimide group reacts specifically with thiols at a neutral pH (6.5-7.5) to form a stable

thioether linkage.[3] This targeted conjugation allows for the precise attachment of the Cy3.5
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fluorophore to a biomolecule of interest, enabling its detection and tracking in a variety of

experimental settings.

Photophysical and Chemical Properties
The performance of a fluorescent dye is dictated by its photophysical properties. Cy3.5 exhibits

a distinct spectral profile in the orange-red region of the visible spectrum. Key quantitative data

for Cy3.5 are summarized in the table below, providing a basis for experimental design and

instrument setup.

Property Value Reference

Excitation Maximum (λex) ~579-581 nm [4][5]

Emission Maximum (λem) ~591-596 nm

Molar Extinction Coefficient (ε) ~150,000 cm⁻¹M⁻¹

Quantum Yield (Φ) ~0.15

Recommended Laser Line 561 nm

Common Emission Filter 585/42 nm

Experimental Protocols: Labeling Biomolecules with
Cy3.5 Maleimide
The following sections provide detailed methodologies for the successful conjugation of Cy3.5
maleimide to proteins and antibodies.

Preparation of Reagents
Materials:

Cy3.5 maleimide

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Protein or antibody of interest
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Phosphate-buffered saline (PBS), pH 7.2-7.4, or other amine-free buffer (e.g., HEPES)

Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

Desalting column (e.g., Sephadex G-25)

Reaction tubes

Vortexer

Centrifuge

Stock Solution Preparation:

Allow the vial of Cy3.5 maleimide to equilibrate to room temperature before opening to

prevent moisture condensation.

Prepare a 10 mM stock solution of Cy3.5 maleimide by dissolving the appropriate amount in

anhydrous DMSO or DMF. For example, for a 1 mg vial of Cy3.5 maleimide (MW ~715

g/mol ), add approximately 140 µL of DMSO.

Vortex the solution until the dye is completely dissolved. This stock solution can be stored at

-20°C for up to one month, protected from light and moisture.

Protein and Antibody Preparation
Dissolve the protein or antibody in a suitable amine-free buffer (e.g., PBS, HEPES) at a

concentration of 1-10 mg/mL. The buffer pH should be maintained between 7.0 and 7.5 for

optimal maleimide reactivity.

Optional - Reduction of Disulfide Bonds: For proteins with cysteine residues involved in

disulfide bonds, a reduction step is necessary to liberate free sulfhydryl groups.

Add a 10-100 fold molar excess of TCEP to the protein solution. Incubate at room

temperature for 30-60 minutes. TCEP does not need to be removed before adding the

maleimide dye.
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Alternatively, DTT can be used. However, excess DTT must be removed via a desalting

column or dialysis prior to the addition of Cy3.5 maleimide, as it will compete for reaction

with the dye.

Conjugation Reaction
The following diagram illustrates the general workflow for protein labeling with Cy3.5
maleimide.

Preparation

Reaction
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Workflow for labeling proteins with Cy3.5 maleimide.

Add a 10 to 20-fold molar excess of the Cy3.5 maleimide stock solution to the protein

solution while gently stirring or vortexing. The optimal ratio may need to be determined

empirically for each specific protein.

Protect the reaction mixture from light by wrapping the tube in aluminum foil or using an

amber tube.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C.

Purification of the Conjugate
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Prepare a desalting column according to the manufacturer's instructions to separate the

labeled protein from the unreacted dye.

Apply the reaction mixture to the column and elute with an appropriate buffer (e.g., PBS).

Collect the fractions containing the labeled protein, which will typically be the first colored

fractions to elute.

Determination of the Degree of Labeling (DOL)
The DOL, or the average number of dye molecules conjugated to each protein molecule, can

be determined spectrophotometrically.

Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the excitation

maximum of Cy3.5 (~579 nm, Aₘₐₓ).

Calculate the concentration of the protein using the following formula:

Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein

CF is the correction factor for the dye's absorbance at 280 nm (for Cy3.5, this is

approximately 0.178).

ε_protein is the molar extinction coefficient of the protein at 280 nm.

Calculate the concentration of the dye using the Beer-Lambert law:

Dye Concentration (M) = Aₘₐₓ / ε_dye

ε_dye is the molar extinction coefficient of Cy3.5 (~150,000 cm⁻¹M⁻¹).

The DOL is the ratio of the dye concentration to the protein concentration:

DOL = Dye Concentration / Protein Concentration

Applications in Biomedical Research
Cy3.5 maleimide is a versatile tool with broad applications in biomedical research.
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Fluorescence Microscopy
Labeled proteins and antibodies are widely used as probes in various fluorescence microscopy

techniques, including immunofluorescence (IHC and ICC), to visualize the localization and

dynamics of target molecules within cells and tissues.

Flow Cytometry
Antibodies conjugated to Cy3.5 can be used for the identification and quantification of specific

cell populations in a heterogeneous sample through flow cytometry.

Förster Resonance Energy Transfer (FRET)
Cy3.5 is an effective donor fluorophore in FRET-based assays, often paired with an acceptor

dye like Cy5.5. FRET is a powerful technique for studying molecular interactions,

conformational changes in proteins, and enzymatic activity in real-time. When the donor

(Cy3.5) and acceptor are in close proximity (typically 1-10 nm), excitation of the donor can lead

to energy transfer to the acceptor, resulting in acceptor fluorescence. This phenomenon can be

used to measure distances at the molecular level.

The following diagram illustrates the principle of FRET using a Cy3.5-Cy5.5 pair to study

protein-protein interactions.
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Principle of FRET using Cy3.5 and Cy5.5.

Storage and Handling
Proper storage of Cy3.5 maleimide and its conjugates is crucial for maintaining their

fluorescence and reactivity.

Unconjugated Dye: Store the solid dye and DMSO stock solution at -20°C, desiccated and

protected from light.

Conjugated Proteins: Store protein conjugates at 4°C for short-term use (up to a few weeks),

protected from light. For long-term storage, add a cryoprotectant like glycerol to a final

concentration of 50% and store at -20°C, or flash-freeze aliquots in liquid nitrogen and store

at -80°C. Avoid repeated freeze-thaw cycles. The addition of a carrier protein like BSA (0.1-

1%) can help prevent denaturation and non-specific binding.

Conclusion
Cy3.5 maleimide is a robust and versatile fluorescent probe for the specific labeling of thiol-

containing biomolecules. Its bright fluorescence, well-characterized spectral properties, and

suitability for FRET applications make it an indispensable tool for researchers in various fields

of biomedical science. By following the detailed protocols outlined in this guide, scientists can

effectively utilize Cy3.5 maleimide to gain deeper insights into complex biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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